4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C13H13BrF3NO2
• Molecular Weight: 352.15 g/mol
• IUPAC Name: 4-[(2-bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H13BrF3NO2/c14-10-4-2-1-3-8(10)5-9-6-18-7-12(9,11(19)20)13(15,16)17/h1-4,9,18H,5-7H2,(H,19,20)
• InChI Key: BSSYPRAFUDBVDA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)(C(=O)O)C(F)(F)F)CC2=CC=CC=C2Br

Description

4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a high-value chemical building block designed for advanced pharmaceutical and medicinal chemistry research. This compound features a synthetically versatile pyrrolidine scaffold substituted with both a 2-bromobenzyl group and a metabolically stable trifluoromethyl (CF3) group at the 3-position. The presence of the trifluoromethyl group, a key pharmacophore in numerous modern therapeutics, is known to significantly influence a compound's properties by enhancing membrane permeability, improving metabolic stability, and fine-tuning electronic characteristics through its strong electron-withdrawing nature . The 2-bromophenyl moiety offers a handle for further structural diversification via modern cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, enabling researchers to rapidly explore structure-activity relationships. This compound is primarily intended for use in drug discovery programs, particularly in the synthesis of potential neuropharmaceuticals and enzyme inhibitors. The pyrrolidine ring is a privileged structure in medicinal chemistry, frequently found in bioactive molecules targeting the central nervous system. The specific stereochemistry and substitution pattern of this molecule make it a critical intermediate for constructing more complex, targeted libraries for high-throughput screening. As a carboxylic acid, it is readily functionalized into amides or esters, or used in peptide-mimetic designs. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base . The reaction conditions are generally mild and can tolerate a variety of functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the bromophenyl group to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), and may be carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce phenyl derivatives.

Scientific Research Applications

4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The bromophenyl and trifluoromethyl groups can enhance the compound’s binding affinity to proteins and enzymes, potentially inhibiting their activity. The pyrrolidine ring may also play a role in stabilizing the compound’s conformation, allowing for more effective interactions with biological targets .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The table below compares 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid with structurally related pyrrolidine-3-carboxylic acid derivatives, focusing on substituents, molecular weights, and synthetic yields:

Compound Name	Substituents (Positions)	Molecular Weight	Yield (%)	Purity (%)	Key References
4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid	3: CF₃, COOH; 4: (2-BrC₆H₄)CH₂	~403.2*	N/A	N/A	—
(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-1-methyl-3-[(3-(4-CF₃-phenyl)ureido)methyl]pyrrolidine-3-carboxylic acid	3: Ureido-CH₂, COOH; 4: Benzodioxol; N: Me	466.4	68	>99
(±)-(3R,4S)-1-Methyl-4-phenyl-3-[(3-phenylureido)methyl]pyrrolidine-3-carboxylic acid	3: Ureido-CH₂, COOH; 4: Ph; N: Me	354.4	49	>99
(3R,4S)-rel-4-(3-Bromophenyl)-1-Boc-pyrrolidine-3-carboxylic acid	3: COOH; 4: 3-BrC₆H₄; N: Boc	370.2	N/A	N/A
trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride	3: COOH; 4: 3-CF₃C₆H₄; HCl salt	308.7 (free base)	N/A	N/A

*Estimated based on similar compounds.

Key Observations :

• Substituent Diversity : The target compound uniquely combines a trifluoromethyl group and a (2-bromophenyl)methyl chain. In contrast, analogs often feature urea-linked aryl groups (e.g., –3) or simpler halogenated aryl substituents (e.g., 3-bromophenyl in ).
• Synthetic Yields : Urea-containing derivatives (e.g., ) show higher yields (68–75%) compared to phenyl-substituted analogs (49%), suggesting that steric bulk or reaction conditions influence efficiency .
• Protective Groups : Boc (tert-butoxycarbonyl) and methyl groups are common nitrogen protectors in pyrrolidine derivatives, as seen in and , which may aid in solubility or stability during synthesis .

Physicochemical Properties

• Density and Boiling Point : The hydrochloride salt of trans-4-(3-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid () has a density of 1.331 g/cm³ and a boiling point of 356.2°C, indicating high thermal stability due to aromatic and fluorinated groups .

Biological Activity

4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chemical compound with the molecular formula $C_{13}H_{13}BrF_3NO_2$ and a molecular weight of approximately 452.3 g/mol. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with both a trifluoromethyl group and a bromophenyl moiety. Its potential applications in medicinal chemistry, particularly in the development of antiviral and other therapeutic agents, make it an interesting subject for investigation.

The presence of functional groups such as the carboxylic acid and trifluoromethyl enhances the reactivity and biological activity of this compound. The compound's complex structure suggests potential interactions within biological systems, warranting further exploration into its therapeutic potential.

Biological Activity

Research into the biological activity of 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has revealed several promising avenues:

• Antiviral Activity : Preliminary studies suggest that compounds with similar structures may exhibit antiviral properties, potentially through mechanisms that disrupt viral replication or enhance host immune responses.
• Anticancer Potential : The compound's structural analogs have shown significant cytotoxic effects against various cancer cell lines. For instance, analogs with similar functional groups have been reported to inhibit cell proliferation effectively, indicating that 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid may possess similar properties.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. The following table summarizes key features and their potential impact on biological activity:

Feature	Description	Impact on Activity
Bromophenyl Group	Enhances lipophilicity	May improve membrane permeability
Trifluoromethyl Group	Increases electron-withdrawing capacity	Potentially enhances binding affinity
Carboxylic Acid Moiety	Involves in hydrogen bonding interactions	Critical for receptor binding

Case Studies

Several studies have explored compounds structurally related to 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid:

• Anticancer Activity : A study on pyrrolidine derivatives indicated that modifications in the phenyl ring significantly influenced cytotoxicity against various cancer cell lines, including MCF-7 and HT29. The presence of halogen substituents was particularly noted to enhance activity, suggesting that 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid could be a candidate for further development in anticancer therapies .
• Antiviral Studies : Research focusing on similar trifluoromethylated compounds has demonstrated efficacy against viral infections, with mechanisms involving inhibition of viral entry or replication. These findings suggest that 4-[(2-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid may also exhibit antiviral properties worth investigating .